Cas no 1316221-10-9 (2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine)

2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine is a brominated pyridine derivative featuring a substituted piperidine moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural complexity, combining a halogenated pyridine ring with an isopropylpiperidine group, offers versatility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse heterocyclic frameworks. The bromine atom at the 2-position enhances reactivity for further functionalization, while the steric and electronic effects of the isopropylpiperidine substituent can influence selectivity in catalytic transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given its potential as a scaffold for receptor-targeted ligands.

2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine structure

1316221-10-9 structure

Product Name:2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine

CAS No:1316221-10-9

MF:C₁₃H₁₉BrN₂

MW:283.207362413406

MDL:MFCD19691490

CID:4694200

Update Time:2025-05-22

2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-6-(1-isopropylpiperidin-3-yl)pyridine
- 6-Bromo-1'-isopropyl-1',2',3',4',5',6'-hexahydro-[2,3']bipyridinyl
- 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine
- MDL： MFCD19691490
- Inchi： 1S/C13H19BrN2/c1-10(2)16-8-4-5-11(9-16)12-6-3-7-13(14)15-12/h3,6-7,10-11H,4-5,8-9H2,1-2H3
- InChI Key： BSQBPZQNXYQCLS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C2CCCN(C(C)C)C2)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 220
Topological Polar Surface Area: 16.1

2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	067383-250mg	6-Bromo-1'-isopropyl-1',2',3',4',5',6'-hexahydro-[2,3']bipyridinyl	1316221-10-9		250mg	$363.00	2023-09-08
Chemenu	CM493769-1g	2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine	1316221-10-9	97%	1g	$557	2022-06-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1655393-1g	2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine	1316221-10-9	98%	1g	￥8851.00	2024-08-09

2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Related Categories

Additional information on 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine

Recent Advances in the Study of 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine (CAS: 1316221-10-9)

The compound 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine (CAS: 1316221-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its brominated pyridine core and isopropylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and central nervous system (CNS) targeting.

One of the key areas of research involves the role of 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its unique structural features make it a versatile building block for the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. Recent publications have highlighted its utility in the design of selective inhibitors for specific kinase targets, leveraging its ability to form stable interactions with key amino acid residues in the kinase active site.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in CNS drug discovery. The isopropylpiperidine moiety is known to enhance blood-brain barrier (BBB) penetration, a desirable property for drugs targeting neurological disorders. Preliminary studies have demonstrated that derivatives of 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine exhibit affinity for various neurotransmitter receptors, suggesting its potential in the treatment of conditions such as Parkinson's disease and schizophrenia.

Recent synthetic methodologies have focused on improving the efficiency and scalability of producing 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine. Innovations in catalytic systems and reaction conditions have enabled higher yields and reduced byproduct formation, making it more accessible for large-scale pharmaceutical applications. These advancements are critical for accelerating the drug development process and reducing costs associated with preclinical and clinical trials.

Looking ahead, the continued exploration of 2-Bromo-6-(1-isopropylpiperidin-3-yl)pyridine and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include further structural modifications to enhance selectivity and potency, as well as in-depth mechanistic studies to elucidate its mode of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically viable treatments.